5-(2,3-dimethoxyphenyl)-1-(3-(dimethylamino)propyl)-3-hydroxy-4-isonicotinoyl-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-5-(2,3-dimethoxyphenyl)-1-[3-(dimethylamino)propyl]-4-[hydroxy(pyridin-4-yl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C23H27N3O5/c1-25(2)13-6-14-26-19(16-7-5-8-17(30-3)22(16)31-4)18(21(28)23(26)29)20(27)15-9-11-24-12-10-15/h5,7-12,19,27H,6,13-14H2,1-4H3/b20-18+
• InChI Key: YLVGBXTXPQJODZ-CZIZESTLSA-N
• Canonical SMILES: CN(C)CCCN1C(C(=C(C2=CC=NC=C2)O)C(=O)C1=O)C3=C(C(=CC=C3)OC)OC
• Isomeric SMILES: CN(C)CCCN1C(/C(=C(/C2=CC=NC=C2)\O)/C(=O)C1=O)C3=C(C(=CC=C3)OC)OC
• Molecular Formula: C23H27N3O5
• Molecular Weight: 425.5 g/mol

Description

5-(2,3-dimethoxyphenyl)-1-(3-(dimethylamino)propyl)-3-hydroxy-4-isonicotinoyl-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H27N3O5 and its molecular weight is 425.485. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties Research on similar pyrrolin-2-ones, including 5-Aryl-4-acyl-1-(N,N-dimethylaminoethyl)-3-hydroxy-3-pyrrolin-2-ones, demonstrates a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and nootropic effects. The inclusion of dialkylaminoalkyl groups, akin to the structure of the specified compound, underscores the significance of structural modifications in enhancing antimicrobial efficacy. This research provides a foundation for exploring the antimicrobial potential of the specified compound through targeted chemical synthesis (Gein et al., 2001).

Chemical Reactivity and Synthesis Further insights into the reactivity and synthetic applications of structurally related compounds are offered by studies on the rearrangements of pyran-2-ones and the formation of various heterocyclic derivatives. These studies elaborate on the chemical versatility of compounds containing dimethylamino and pyrrol-2-one groups, indicating the potential for generating a diverse array of biologically active derivatives through strategic chemical reactions. Such research underscores the utility of the specified compound as a precursor in synthesizing novel heterocycles with potential pharmaceutical applications (Strah et al., 1996).